Cas no 1286686-28-9 (Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate)

• Product Name: Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate
• CAS No: 1286686-28-9
• Molecular Formula: C₇H₇BNO₂F₃SBr-^.K+
• Molecular Weight: 356.00948
• CID: 1227259
• PubChem ID: 74787655

Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate Properties

Names and Identifiers

• Potassium ({[(2-bromophenyl)sulfonyl]amino}methyl)(trifluoro)bora te(1-)
• PotassiuM (2-broMophenylsulfonaMido)Methyltrifluoroborate
• 1286686-28-9
• Potassium((2-bromophenylsulfonamido)methyl)trifluoroborate
• potassium 2-bromo-N-[(trifluoroboranuidyl)methyl]benzene-1-sulfonamide
• Potassium ((2-bromophenylsulfonamido)methyl)trifluoroborate
• potassium;[(2-bromophenyl)sulfonylamino]methyl-trifluoroboranuide

• InChIKey： FEQBPIWIQDNUHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7BBrF3NO2S.K/c9-6-3-1-2-4-7(6)16(14,15)13-5-8(10,11)12;/h1-4,13H,5H2;/q-1;+1
• SMILES： C1=CC=C(C(=C1)Br)S(=O)(=O)NC[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 354.90631g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 354.90631g/mol
• Heavy Atom Count: 17
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides